(2S)-2,6-Bis(4-nitroanilino)hexan-1-ol

• CAS No.: 917950-91-5
• Molecular Formula: C18H22N4O5
• Molecular Weight: 374.4 g/mol
• IUPAC Name: (2S)-2,6-bis(4-nitroanilino)hexan-1-ol
• InChI: InChI=1S/C18H22N4O5/c23-13-16(20-15-6-10-18(11-7-15)22(26)27)3-1-2-12-19-14-4-8-17(9-5-14)21(24)25/h4-11,16,19-20,23H,1-3,12-13H2/t16-/m0/s1
• InChI Key: FSNZNYQUOUSNOP-INIZCTEOSA-N
• Isomeric SMILES: C1=CC(=CC=C1NCCCC[C@@H](CO)NC2=CC=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]
• Canonical SMILES: C1=CC(=CC=C1NCCCCC(CO)NC2=CC=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Description

(2S)-2,6-Bis(4-nitroanilino)hexan-1-ol: is a chemical compound with the molecular formula C₁₈H₂₂N₄O₅ and a molecular weight of 374.391 g/mol

Preparation Methods

The synthetic routes for (2S)-2,6-Bis(4-nitroanilino)hexan-1-ol typically involve the reaction of hexan-1-ol with 4-nitroaniline under specific conditions. The reaction conditions often include the use of catalysts and solvents to facilitate the formation of the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity of the compound.

Chemical Reactions Analysis

(2S)-2,6-Bis(4-nitroanilino)hexan-1-ol undergoes various types of chemical reactions, including:

Oxidation: This reaction can lead to the formation of oxidized derivatives of the compound.

Reduction: Reduction reactions can convert the nitro groups to amino groups, resulting in different derivatives.

Substitution: The compound can undergo substitution reactions where the nitroanilino groups are replaced with other functional groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like hydrogen gas or sodium borohydride, and various nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

(2S)-2,6-Bis(4-nitroanilino)hexan-1-ol has several scientific research applications, including:

Chemistry: It can be used as an intermediate in the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Research may explore its potential as a drug candidate or a component in drug formulations.

Industry: The compound can be used in the development of new materials or as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of (2S)-2,6-Bis(4-nitroanilino)hexan-1-ol involves its interaction with specific molecular targets and pathways. The nitroanilino groups may interact with enzymes or receptors, leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of the research.

Comparison with Similar Compounds

(2S)-2,6-Bis(4-nitroanilino)hexan-1-ol can be compared with other similar compounds, such as:

(2S)-2,6-Bis(4-aminoanilino)hexan-1-ol: This compound has amino groups instead of nitro groups, which may result in different chemical and biological properties.

(2S)-2,6-Bis(4-chloroanilino)hexan-1-ol:

The uniqueness of this compound lies in its specific structure and the presence of nitroanilino groups, which confer distinct chemical and biological properties.